molecular formula C14H15N5O B8314510 3-[1-(methoxyethyl)-1H-benzimidazol-2-yl]pyrazin-2-amine

3-[1-(methoxyethyl)-1H-benzimidazol-2-yl]pyrazin-2-amine

Cat. No.: B8314510
M. Wt: 269.30 g/mol
InChI Key: NSOVAGOMBRTCCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[1-(methoxyethyl)-1H-benzimidazol-2-yl]pyrazin-2-amine is a useful research compound. Its molecular formula is C14H15N5O and its molecular weight is 269.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H15N5O

Molecular Weight

269.30 g/mol

IUPAC Name

3-[1-(2-methoxyethyl)benzimidazol-2-yl]pyrazin-2-amine

InChI

InChI=1S/C14H15N5O/c1-20-9-8-19-11-5-3-2-4-10(11)18-14(19)12-13(15)17-7-6-16-12/h2-7H,8-9H2,1H3,(H2,15,17)

InChI Key

NSOVAGOMBRTCCO-UHFFFAOYSA-N

Canonical SMILES

COCCN1C2=CC=CC=C2N=C1C3=NC=CN=C3N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(1H-benzimidazol-2-yl)pyrazin-2-amine (0.302 g, 0.14 mmol) was dissolved in N,N-dimethyl formamide (10 mL) and treated with 2-bromoethyl methyl ether (0.15 mL, 0.16 mmol) and cesium carbonate (0.475 g, 1.4 mmol). The mixture was stirred at ambient temperature for 20 hours and then filtered through celite. The filtrate was concentrated and partitioned between ethyl acetate and water. The mixture was extracted into ethyl acetate (×3) and the combined organic layers were washed with water, and then with saturated sodium chloride. The organics were dried over magnesium sulfate, filtered and concentrated. Trituration with diethyl ether afforded the title compound as tan solids (0.275 g, 0.10 mmol).
Quantity
0.302 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.15 mL
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
0.475 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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